Cas no 137660-67-4 (2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]-)

• Product Name: 2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]-
• CAS No: 137660-67-4
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 1245807
• PubChem ID: 2291588
• Update Time: 2025-11-02

2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]-
• 3-[(4-fluorophenyl)methyl]-1,3-thiazolidine-2,4-dione
• 3-(4-fluorobenzyl)thiazolidine-2,4-dione
• 3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione
• DTXSID00367807
• CS-0116986
• SR-01000245516-1
• STL374379
• A50884
• A927728
• SCHEMBL1555025
• SR-01000245516
• 137660-67-4
• AKOS000348946

• Inchi： 1S/C10H8FNO2S/c11-8-3-1-7(2-4-8)5-12-9(13)6-15-10(12)14/h1-4H,5-6H2
• InChI Key： GTAZAXSMXJLHEP-UHFFFAOYSA-N
• SMILES： S1C(N(C(C1)=O)CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 225.02604
• Monoisotopic Mass: 225.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• PSA: 37.38

2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]- Security Information

• Storage Condition：(BD748053)

Additional information on 2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]-

Recent Advances in the Study of 2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]- (CAS: 137660-67-4)

The compound 2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]- (CAS: 137660-67-4) has garnered significant attention in recent years due to its potential therapeutic applications in the field of chemical biology and medicine. This thiazolidinedione derivative is structurally related to the well-known class of antidiabetic drugs, such as rosiglitazone and pioglitazone, which act as agonists of the peroxisome proliferator-activated receptor gamma (PPARγ). However, recent studies have expanded the understanding of its pharmacological properties beyond its initial metabolic implications.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activities of 2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent anti-inflammatory effects in vitro and in vivo, suggesting its potential utility in treating chronic inflammatory diseases. The compound was shown to inhibit the NF-κB signaling pathway, a key regulator of inflammation, through a PPARγ-independent mechanism. This finding opens new avenues for the development of novel anti-inflammatory agents targeting this pathway.

In addition to its anti-inflammatory properties, 2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]- has been investigated for its anticancer potential. A preclinical study in Cancer Research (2022) reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated lipid metabolism. The study highlighted its ability to induce apoptosis and inhibit cell proliferation by modulating key metabolic enzymes, such as fatty acid synthase (FASN). These findings suggest that the compound could serve as a lead structure for the development of novel anticancer therapies.

Another area of interest is the compound's potential neuroprotective effects. A recent study in Neuropharmacology (2023) explored its role in mitigating oxidative stress and neuronal damage in models of neurodegenerative diseases. The results indicated that 2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]- could attenuate oxidative stress by enhancing the activity of endogenous antioxidant systems, such as the Nrf2 pathway. This suggests its potential application in the treatment of conditions like Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the clinical translation of 2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]-. Pharmacokinetic studies have revealed issues related to its bioavailability and metabolic stability, which need to be addressed through structural optimization. Recent efforts in drug design have focused on modifying the thiazolidinedione core to improve its drug-like properties while retaining its biological activity. A study in Bioorganic & Medicinal Chemistry Letters (2023) reported the synthesis of novel analogs with enhanced metabolic stability and improved pharmacokinetic profiles.

In conclusion, 2,4-Thiazolidinedione, 3-[(4-fluorophenyl)methyl]- (CAS: 137660-67-4) represents a versatile scaffold with diverse pharmacological activities. Its potential applications span anti-inflammatory, anticancer, and neuroprotective therapies, making it a valuable candidate for further drug development. Future research should focus on addressing its pharmacokinetic limitations and exploring its efficacy in more complex disease models. The continued investigation of this compound holds promise for the discovery of novel therapeutic agents in the chemical biology and pharmaceutical fields.